Cas no 1016501-36-2 (2-(methylamino)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)

• Product Name: 2-(methylamino)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• CAS No: 1016501-36-2
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5165868
• PubChem ID: 24694068
• Update Time: 2025-06-07

2-(methylamino)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydroquinolin-1(2H)-yl)-2-(methylamino)ethanone
• Ethanone, 1-(3,4-dihydro-1(2H)-quinolinyl)-2-(methylamino)-
• 2-(methylamino)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

• Inchi： 1S/C12H16N2O/c1-13-9-12(15)14-8-4-6-10-5-2-3-7-11(10)14/h2-3,5,7,13H,4,6,8-9H2,1H3
• InChI Key： LYFCOGCKPPJBLB-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=CC=C2)CCC1)CNC

Additional information on 2-(methylamino)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

Introduction to 2-(Methylamino)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS No. 1016501-36-2)

2-(Methylamino)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one, with the CAS number 1016501-36-2, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinolines and is characterized by its unique structural features and biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 2-(Methylamino)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one consists of a tetrahydroquinoline ring linked to an ethanone moiety via a methylamine group. The tetrahydroquinoline ring is a versatile scaffold that has been extensively studied for its pharmacological properties. The presence of the methylamine group and the ethanone moiety adds to the compound's reactivity and potential for forming hydrogen bonds, which can be crucial for its biological interactions.

In terms of synthesis, 2-(Methylamino)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one can be prepared through various methods. One common approach involves the reaction of 2-methylaminobenzaldehyde with an appropriate amine followed by reduction and cyclization steps. Another method involves the condensation of 2-methylaminobenzaldehyde with an appropriate ketone or aldehyde in the presence of a base. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for further research and development.

The biological activities of 2-(Methylamino)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one have been extensively studied in recent years. One of the most notable applications is its potential as an antidepressant agent. Studies have shown that this compound exhibits significant antidepressant-like effects in animal models of depression. The mechanism of action is believed to involve modulation of monoamine neurotransmitters such as serotonin and norepinephrine. Additionally, the compound has been found to have neuroprotective properties, which may contribute to its therapeutic potential in neurological disorders.

Beyond its antidepressant properties, 2-(Methylamino)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(Methylamino)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one have also been studied to understand its behavior in biological systems. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In terms of safety and toxicity profiles, preclinical studies have indicated that 2-(Methylamino)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further studies are required to fully assess its safety in humans. Ongoing clinical trials are aimed at evaluating the efficacy and safety of this compound in various indications.

The latest research on 2-(Methylamino)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one has also explored its potential as a lead compound for drug discovery. Structure-based drug design approaches have been employed to optimize the compound's potency and selectivity for specific targets. For example, modifications to the tetrahydroquinoline ring or the ethanone moiety have led to derivatives with enhanced biological activities and improved pharmacological profiles.

In conclusion, 2-(Methylamino)-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS No. 1016501-36-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.